Cas no 2169416-87-7 (6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine)

• Product Name: 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine
• CAS No: 2169416-87-7
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6203966
• PubChem ID: 165546959
• Update Time: 2025-06-09

6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine
• EN300-1478172
• 2169416-87-7

• Inchi： 1S/C8H15N5/c1-13-8(5-11-12-13)7-3-2-6(9)4-10-7/h5-7,10H,2-4,9H2,1H3
• InChI Key： SNECQRYJHNFRKB-UHFFFAOYSA-N
• SMILES： N1CC(CCC1C1=CN=NN1C)N

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 68.8Ų

Additional information on 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine

6-(1-Methyl-1H-1,2,3-Triazol-5-Yl)Piperidin-3-Amine: A Comprehensive Overview

The compound 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine, identified by the CAS number 2169416-87-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a triazole moiety. The presence of the triazole group, specifically the 1-methyl substitution, adds functional diversity to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of heterocyclic compounds like 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine in drug discovery. The triazole ring is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. This makes the compound an attractive candidate for designing bioactive molecules targeting various therapeutic areas.

The synthesis of 6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine typically involves a combination of organic synthesis techniques. One common approach is the click chemistry methodology, which utilizes the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and has been widely adopted due to its versatility and robustness. The piperidine ring can be synthesized through various methods, including ring-closing reactions or through readily available starting materials.

In terms of applications, 6-(1-methyl-1H-1,2,3-triazol-5-Yl)piperidin -3 -amine has shown promise in several areas. Its ability to act as a ligand in metal complexes has been explored in catalysis and materials science. Additionally, its potential as a building block for more complex molecules in medicinal chemistry has been recognized. Recent research has focused on its role in modulating enzyme activity and its potential as an inhibitor or activator in various biochemical pathways.

The structural versatility of this compound allows for further functionalization. By modifying the substituents on both the piperidine and triazole rings, researchers can tailor the molecule's properties to suit specific applications. For instance, introducing electron-withdrawing or donating groups can significantly alter the molecule's electronic properties and reactivity.

In conclusion, 6-(1-methyl - 1H - 1 , 2 , 3 - triazol - 5 - yl ) piperidin - 3 - amine, with its unique structure and functional groups, represents a valuable compound in modern chemical research. Its potential applications span across drug discovery, catalysis, and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing chemical science.